Cas no 6957-14-8 (1-Piperazineethanamine,N-(2-pyridinylmethyl)-)

• Product Name: 1-Piperazineethanamine,N-(2-pyridinylmethyl)-
• CAS No: 6957-14-8
• MF: C₁₂H₂₀N₄
• MW: 220.314002037048
• CID: 514748
• PubChem ID: 81406
• Update Time: 2025-04-19

1-Piperazineethanamine,N-(2-pyridinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineethanamine,N-(2-pyridinylmethyl)-
• 2-piperazin-1-yl-N-(pyridin-2-ylmethyl)ethanamine
• N-(2-pyridylmethyl)piperazine-1-ethylamine
• 2-(piperazin-1-yl)-N-(pyridin-2-ylmethyl)ethanamine
• 2-(1-piperazinyl)-N-(2-pyridinylmethyl)ethanamine
• CCG-38197
• SMR000035662
• NSC-66183
• NCIStruc1_000352
• NCGC00068964-02
• N-(2-Pyridinylmethyl)-1-piperazineethanamine
• 85MJ2J5MTN
• NSC66183
• NS00036891
• EINECS 230-143-6
• NCI66183
• NCI60_021465
• DTXSID30219825
• 1-Piperazineethanamine, N-(2-pyridinylmethyl)-
• SCHEMBL5024742
• NCGC00013762-02
• Cambridge id 5843465
• MLS000079784
• NCIStruc2_000355
• 6957-14-8
• NSC 66183
• NCGC00013762
• NCGC00013762-03
• CHEMBL1410347
• HMS2391D04
• AKOS005380294

• Inchi： 1S/C12H20N4/c1-2-4-15-12(3-1)11-14-7-10-16-8-5-13-6-9-16/h1-4,13-14H,5-11H2
• InChI Key： KRQSKMDJMSKNLA-UHFFFAOYSA-N
• SMILES： N1(CCNCC2C=CC=CN=2)CCNCC1

Computed Properties

• Exact Mass: 220.169
• Monoisotopic Mass: 220.169
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.2A^2
• XLogP3: -0.4

Experimental Properties

• Density: 1.047
• Boiling Point: 360.9°C at 760 mmHg
• Flash Point: 172°C
• Refractive Index: 1.534
• PSA: 40.19